Cas no 1009710-07-9 (N-(1-butyl-2-oxo-2,3-dihydro-1h-indol-3-yl)acetamide)

N-(1-butyl-2-oxo-2,3-dihydro-1h-indol-3-yl)acetamide structure
1009710-07-9 structure
Product name:N-(1-butyl-2-oxo-2,3-dihydro-1h-indol-3-yl)acetamide
CAS No:1009710-07-9
MF:C14H18N2O2
MW:246.304923534393
CID:1127480

N-(1-butyl-2-oxo-2,3-dihydro-1h-indol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-butyl-2-oxo-2,3-dihydro-1h-indol-3-yl)acetamide
    • Acetamide, N-(1-butyl-2,3-dihydro-2-oxo-1H-indol-3-yl)-
    • N-(1-butyl-2-oxo-3H-indol-3-yl)acetamide
    • Inchi: 1S/C14H18N2O2/c1-3-4-9-16-12-8-6-5-7-11(12)13(14(16)18)15-10(2)17/h5-8,13H,3-4,9H2,1-2H3,(H,15,17)
    • InChI Key: QFVSBYNVUSUVQY-UHFFFAOYSA-N
    • SMILES: C(NC1C2=C(N(CCCC)C1=O)C=CC=C2)(=O)C

Computed Properties

  • Exact Mass: 246.136828g/mol
  • Monoisotopic Mass: 246.136828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 246.3g/mol
  • Topological Polar Surface Area: 49.4Ų
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 507.8±50.0 °C(Predicted)
  • pka: 14.04±0.20(Predicted)

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